Phenyl 1,1-difluoro-2-(4-morpholinyl)-2-oxoethanesulfonate

• Molecular Formula: C12H13F2NO5S
• Molecular Weight: 321.3 g/mol
• IUPAC Name: phenyl 1,1-difluoro-2-morpholin-4-yl-2-oxoethanesulfonate
• InChI: InChI=1S/C12H13F2NO5S/c13-12(14,11(16)15-6-8-19-9-7-15)21(17,18)20-10-4-2-1-3-5-10/h1-5H,6-9H2
• InChI Key: DNKRNAQGNGZSLP-UHFFFAOYSA-N
• SMILES: C1COCCN1C(=O)C(F)(F)S(=O)(=O)OC2=CC=CC=C2

Description

Phenyl 1,1-difluoro-2-(4-morpholinyl)-2-oxoethanesulfonate, also known as PMDOS, is a chemical compound that has gained significant attention in scientific research due to its unique properties. PMDOS is a sulfonate ester that is commonly used as a reagent in organic synthesis and pharmaceutical research. It is a white crystalline powder that is soluble in water and organic solvents. In

Mechanism of Action

The mechanism of action of Phenyl 1,1-difluoro-2-(4-morpholinyl)-2-oxoethanesulfonate is not well understood. However, it is believed that Phenyl 1,1-difluoro-2-(4-morpholinyl)-2-oxoethanesulfonate acts as a nucleophile in organic reactions, which allows it to form covalent bonds with other molecules. Phenyl 1,1-difluoro-2-(4-morpholinyl)-2-oxoethanesulfonate may also act as a Lewis acid, which can activate other molecules for reaction.
Biochemical and Physiological Effects:
Phenyl 1,1-difluoro-2-(4-morpholinyl)-2-oxoethanesulfonate has not been extensively studied for its biochemical and physiological effects. However, it is known to be a sulfonate ester, which suggests that it may have some biological activity. Sulfonate esters have been shown to have antimicrobial, antiviral, and antitumor properties.

Advantages and Limitations for Lab Experiments

One advantage of using Phenyl 1,1-difluoro-2-(4-morpholinyl)-2-oxoethanesulfonate in lab experiments is its high reactivity. Phenyl 1,1-difluoro-2-(4-morpholinyl)-2-oxoethanesulfonate is a strong coupling reagent that can be used to form covalent bonds between molecules. Additionally, Phenyl 1,1-difluoro-2-(4-morpholinyl)-2-oxoethanesulfonate is soluble in both water and organic solvents, which makes it a versatile reagent for use in different types of reactions.
One limitation of using Phenyl 1,1-difluoro-2-(4-morpholinyl)-2-oxoethanesulfonate in lab experiments is its low yield. The overall yield of the synthesis of Phenyl 1,1-difluoro-2-(4-morpholinyl)-2-oxoethanesulfonate is around 40%, which means that a significant amount of starting material is lost during the synthesis. Additionally, Phenyl 1,1-difluoro-2-(4-morpholinyl)-2-oxoethanesulfonate is a relatively expensive reagent, which may limit its use in some experiments.

Future Directions

For the use of Phenyl 1,1-difluoro-2-(4-morpholinyl)-2-oxoethanesulfonate include the development of new synthetic methods and the preparation of new sulfonate esters with potential biological activity.

Synthesis Methods

The synthesis of Phenyl 1,1-difluoro-2-(4-morpholinyl)-2-oxoethanesulfonate involves a multi-step process. The starting material for the synthesis is 2,2-difluoroethanol, which is reacted with phenyl chloroformate to produce phenyl 2,2-difluoro-2-hydroxyethyl carbonate. This intermediate is then reacted with morpholine to produce Phenyl 1,1-difluoro-2-(4-morpholinyl)-2-oxoethanesulfonate. The overall yield of the synthesis is around 40%.

Scientific Research Applications

Phenyl 1,1-difluoro-2-(4-morpholinyl)-2-oxoethanesulfonate has been widely used in scientific research as a reagent in organic synthesis and pharmaceutical research. It has been used as a coupling reagent for the synthesis of peptides and nucleotides. Phenyl 1,1-difluoro-2-(4-morpholinyl)-2-oxoethanesulfonate has also been used in the synthesis of small molecule inhibitors for various biological targets, including kinases and proteases. In addition, Phenyl 1,1-difluoro-2-(4-morpholinyl)-2-oxoethanesulfonate has been used as a reagent for the preparation of sulfonate esters, which are important intermediates in organic synthesis.